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Introduction
Silthiofam is a hindered silyl amide (HSA) fungicide developed for use as a seed treatment in

wheat and other cereals.[1] Marketed under the trade name Latitude®, its primary application is

the control of take-all disease, one of the most significant root diseases in wheat, caused by

the soil-borne fungus Gaeumannomyces graminis var. tritici (Ggt).[1][2][3] Silthiofam provides

early-season protection to the root system, which is critical for crop establishment and yield

potential, particularly in second or subsequent wheat crops where disease pressure is high.[4]

This document provides detailed application notes, efficacy data, and experimental protocols

for the use of Silthiofam as a wheat seed treatment in a research setting.

Physicochemical Properties
Silthiofam, or N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is a beige powder

with low water solubility and a certain lipophilicity, indicated by its octanol/water partition

coefficient of 3.72. It is formulated as a suspension concentrate for seed treatment (FS), often

containing 125 g/L of the active ingredient.

Application and Efficacy Data
Silthiofam is applied as a seed dressing prior to planting. The recommended application rates

and summary of efficacy from field and pot experiments are presented below.
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Table 1: Silthiofam Application Rates for Wheat Seed Treatment

Formulation
Active
Ingredient (a.i.)
Concentration

Recommended
Rate per 100
kg Seed

Equivalent a.i.
Rate per 100
kg Seed

Reference

Latitude®
125 g/L

Silthiofam
200 mL 25 g

Table 2: Summary of Silthiofam Efficacy Against Take-All (G. graminis var. tritici)

| Study Type | Key Findings | Yield Increase | 1000-Grain Weight | Disease Reduction |

Reference | | :--- | :--- | :--- | :--- | :--- | | Pot Experiment | Artificial inoculation with Ggt. | +74%

(25.8 g/pot vs 14.8 g/pot for untreated) | Significantly higher | Significantly reduced disease

severity at GS 65. | | | Field Trials (Multi-site) | Second or third wheat situations with natural Ggt

infestation. | Mean recovery of 1.06 t/ha. | Not specified. | Significantly lower disease index at

GS 65. | | | Rotational Experiment | Second wheat crops over four years. | Average of +0.47

t/ha. | Not specified. | Reduced take-all indices. | |

Note on Resistance: Researchers should be aware that resistance to Silthiofam in Ggt

populations has been reported, which can compromise control efficacy. There is no reported

cross-resistance with triazole fungicides like tebuconazole or difenoconazole.

Mode of Action
Silthiofam's precise biochemical mode of action has not been fully elucidated, though it is

known to be a member of the hindered silyl amide class of fungicides. It acts by inhibiting the

growth of the Ggt fungus on the surface of the wheat roots, thereby preventing the initial

infection and subsequent spread from root to root. This protective zone around the seminal

roots allows for a healthier, more extensive root system to develop, improving water and

nutrient uptake.
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Caption: High-level mode of action of Silthiofam in protecting wheat roots.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1681674?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following protocols are adapted from published research to evaluate the efficacy of

Silthiofam seed treatment in a controlled environment.

5.1 Protocol: Lab-Scale Seed Treatment Application

Materials: Certified wheat seeds, Silthiofam FS formulation, distilled water, rotating drum or

conical flask seed treater, personal protective equipment (gloves, lab coat).

Procedure:

1. Calculate the required amount of Silthiofam formulation and water for the desired seed

batch size (e.g., for 1 kg of seed, use 2 mL of Latitude®). A water-based slurry is

recommended.

2. Place the untreated wheat seeds into the seed treater.

3. Add the calculated Silthiofam slurry to the seeds.

4. Secure the treater and rotate at a steady speed for 5-10 minutes or until uniform coverage

is achieved.

5. Spread the treated seeds on a tray and allow them to air dry completely in a fume hood or

well-ventilated area before packaging or planting.

6. Prepare an "untreated control" batch of seeds using the same procedure but with water

only.

5.2 Protocol: Greenhouse Efficacy Assay Against Take-All

Inoculum Preparation: Culture G. graminis var. tritici on a suitable substrate (e.g., oat

kernels) until fully colonized. Air-dry and grind the inoculum to a consistent particle size.

Potting and Sowing:

1. Use 1-2 liter pots filled with a sterilized 1:1 (v/v) sand and loam mixture.

2. Apply the prepared Ggt inoculum to the soil surface at a standardized rate (e.g., 10 g per

pot).
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3. Evenly distribute 20 treated (or untreated control) wheat seeds over the soil surface.

4. Cover the seeds with a 3 cm layer of the soil mixture.

5. Arrange pots in a randomized complete block design in a greenhouse with appropriate

temperature and light conditions for wheat growth. Water as needed.

Data Collection:

1. Emergence Count: Record the number of emerged seedlings 7-14 days after sowing.

2. Disease Assessment: At a specific growth stage (e.g., GS 65, approximately 70 days after

sowing), carefully remove plants from pots and wash the roots. Assess the severity of

take-all on the root system using a 0-4 or similar rating scale (e.g., 0 = no symptoms, 4 =

>75% of root system blackened).

3. Biomass and Yield: For remaining replicate pots, allow plants to grow to maturity (GS 99).

Harvest the above-ground biomass, count tillers, and determine the grain yield and 1000-

grain weight.

Statistical Analysis: Analyze data using ANOVA to determine significant differences between

treated and untreated groups.
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Caption: Experimental workflow for a greenhouse efficacy assay of Silthiofam.

Safety and Handling
Crop Safety: Silthiofam demonstrates high crop safety with no negative effects on

emergence or plant vigor, even at application rates 8 times higher than recommended.

Personal Safety: Standard laboratory PPE, including gloves, safety glasses, and a lab coat,

should be worn when handling Silthiofam and treated seeds.

Handling Treated Seed: Treated seeds must be clearly labeled and stored away from food

and feed. Do not use treated seed for food, feed, or oil purposes.

Conclusion
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Silthiofam is a highly effective seed treatment for the management of take-all disease in

wheat. Its targeted action provides significant protection to the developing root system,

translating into substantial yield benefits, especially in high-risk rotational positions. The

protocols outlined in this document provide a framework for researchers to conduct robust

efficacy and phytotoxicity studies in a controlled environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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